molecular formula C10H10N2O2 B1167508 Fatty acids, dehydrated castor-oil, polymers with dehydrated castor oil, isononanoic acid, isophthal CAS No. 119415-08-6

Fatty acids, dehydrated castor-oil, polymers with dehydrated castor oil, isononanoic acid, isophthal

Cat. No. B1167508
CAS RN: 119415-08-6
InChI Key:
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Description

Fatty acids, dehydrated castor-oil, polymers with dehydrated castor oil, isononanoic acid, isophthal, also known as Fatty acids, dehydrated castor-oil, polymers with dehydrated castor oil, isononanoic acid, isophthal, is a useful research compound. Its molecular formula is C10H10N2O2. The purity is usually 95%.
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properties

CAS RN

119415-08-6

Product Name

Fatty acids, dehydrated castor-oil, polymers with dehydrated castor oil, isononanoic acid, isophthal

Molecular Formula

C10H10N2O2

Molecular Weight

0

synonyms

Fatty acids, dehydrated castor-oil, polymers with dehydrated castor oil, isononanoic acid, isophthalic acid, linseed oil, maleic anhydride and pentaerythritol

Origin of Product

United States

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